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Compound of Interest

Compound Name: Direct yellow 34

Cat. No.: B15600396

A Note on C.1. 29060: Initial searches for Colour Index (C.I.) number 29060 did not yield
information for a specific chemical compound. It is likely that this is an incorrect C.I. number.
The information presented in this guide pertains to the diazo dye C.I. Direct Red 75, which has
a C.l. number of 25380.

This technical guide provides an in-depth overview of the molecular characteristics, properties,
and applications of C.I. Direct Red 75, a water-soluble diazo dye. The information is intended
for researchers, scientists, and professionals in drug development and other scientific fields
who may utilize dyes for staining, visualization, or as a reference compound.

Molecular and Physicochemical Properties

Direct Red 75 is a complex aromatic compound utilized in various industrial and research

applications. Its key molecular and physical properties are summarized in the table below for
easy reference.
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Property Value

C.I. Number 25380

CAS Number 2829-43-8

Molecular Formula C33H22NsNasO15S4[1]
Molecular Weight 990.80 g/mol
Chemical Class Diazo

Physical Appearance Red to brown powder
Hue Bright bluish-pink

Soluble in water; slightly soluble in ethanol and
Solubility ethylene glycol ether; insoluble in other organic

solvents.

Applications

Direct Red 75 is primarily used as a dye in various industries due to its affinity for cellulosic
fibers. Its applications include:

o Textile Industry: For dyeing and printing on cotton, viscose, silk, wool, and polyamide fibers.

[2]
o Paper and Leather Industries: Used for coloration of paper and leather products.[2]
 Biological Stain: It finds use as a biological stain in laboratory settings.

While not directly used in drug development as a therapeutic agent, its properties as a
biological stain can be valuable in research for visualizing cellular components or tissues.

Experimental Protocols: Biodegradation Studies

Research has been conducted on the biodegradation of Direct Red 75, which is relevant for
environmental science and bioremediation studies. One study identified a fungal strain,
Penicillium oxalicum SAR-3, capable of degrading this dye.[3]
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Methodology for Fungal Degradation of Direct Red 75:[3]

Fungal Strain:Penicillium oxalicum SAR-3, isolated from dye-contaminated soil.
e Culture Conditions: The strain is cultured at 30°C and a pH of 7.0.

o Dye Concentration: Initial concentration of Direct Red 75 is 100 mg/L.
 Incubation: The culture is incubated for 120 hours.

e Analysis: Degradation is monitored, with studies showing 95-100% degradation under these
conditions. The involvement of enzymes such as manganese peroxidase is also
investigated.[3]

Visualizations
Experimental Workflow for Dye Degradation Analysis

The following diagram illustrates a typical experimental workflow for assessing the
biodegradation of a dye like Direct Red 75 by a microbial strain.
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Workflow for microbial degradation of Direct Red 75.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15600396#c-i-29060-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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